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Compound of Interest

4-Fluoro-2-methyl-1H-indol-5-
Compound Name: )
amine

An In-depth Technical Guide to TAK-243 (MLN7243)
CAS Number: 398487-76-8

Synonyms: MLN7243, Uae inhibitor MLN7243

Introduction

TAK-243, also known as MLN7243, is a first-in-class, potent, and selective small-molecule
inhibitor of the ubiquitin-activating enzyme (UAE, also known as UBA1).[1][2][3] Itis a
mechanism-based inhibitor that has demonstrated significant anti-tumor activity in a wide range
of preclinical cancer models, including both solid and hematological malignancies.[4][5][6] TAK-
243 is currently under investigation in clinical trials for the treatment of various advanced
cancers.[1][7][8] This technical guide provides a comprehensive overview of the properties,
mechanism of action, experimental protocols, and potential therapeutic uses of TAK-243 for
researchers, scientists, and drug development professionals.

Physicochemical Properties

TAK-243 is a crystalline solid that is white to light yellow in color.[9] Its solubility is a critical
factor for its use in in vitro and in vivo studies.
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Property Value

Molecular Formula C19H20F3N505S2

Molecular Weight 519.52 g/mol

Appearance White to light yellow crystalline solid

DMSO: 50-100 mg/mL[3][10]Ethanol: 25
Solubility mg/mL[10]Methanol: 10 mg/mL[11]Water:
Insoluble[3][10]

Store as a powder at -20°C for up to 3 years. In
Storage
solvent, store at -80°C for up to 1 year.[3]

Mechanism of Action

TAK-243 is a mechanism-based inhibitor of the ubiquitin-activating enzyme (UAE/UBA1), the
apical enzyme in the ubiquitin-proteasome system (UPS).[6] The UPS plays a crucial role in
maintaining cellular protein homeostasis by degrading misfolded or damaged proteins.[6]

The inhibition of UAE by TAK-243 occurs through a multi-step process:

o Formation of a TAK-243-Ubiquitin Adduct: TAK-243 binds to ubiquitin, forming a covalent
adduct.[5][12][13]

« Inhibition of UAE: This adduct then acts as a potent inhibitor of UAE, preventing the transfer
of ubiquitin to E2 conjugating enzymes.[4][14]

 Disruption of Ubiquitination: The inhibition of UAE leads to a global decrease in protein
ubiquitination, including both mono- and poly-ubiquitination.[1][15]

 Induction of Proteotoxic Stress: The accumulation of non-degraded, misfolded proteins
results in endoplasmic reticulum (ER) stress and activation of the unfolded protein response
(UPR).[2][5][16]

e Apoptosis: Sustained ER stress ultimately triggers programmed cell death (apoptosis) in
cancer cells.[2][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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